![molecular formula C14H15FN2O3S B6150264 3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol CAS No. 1621375-48-1](/img/no-structure.png)
3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol
Overview
Description
This compound belongs to the class of organic compounds known as phenylmorpholines . These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, Linezolid was synthesized from (3-fluoro-4-morphinolino phenyl)-carbamic ester via R-epichlorohydrin and potassium phthalimide . Another example is the synthesis of 3-Methoxy-4- (2-morpholin-4-yl-2-oxoethoxy)benzaldehyde .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in several studies . For instance, the crystal structure of 2-methoxy-6-[(2-morpholin-4-yl-phenylamino)-methylene]-4-nitro-cyclohexa-2,4-dienone, a compound with a similar structure, has been reported .Chemical Reactions Analysis
While specific chemical reactions involving “3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol” have not been found, the reactions of similar compounds have been studied .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, 5-Chloro-3-fluoro-2- (morpholin-4-yl)pyridine has a molecular formula of C9H10ClFN2O and a molecular weight of 216.6399032 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol involves the synthesis of the thiazole ring, followed by the coupling of the thiazole ring with the morpholine ring, and finally the introduction of the phenol and fluoro-methoxy groups.", "Starting Materials": [ "2-amino-4-methylthiazole", "morpholine", "4-fluoro-3-methoxyphenol", "sodium hydride", "iodomethane", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "palladium on carbon" ], "Reaction": [ "Step 1: Synthesis of 2-(morpholin-4-yl)-1,3-thiazole", "a. React 2-amino-4-methylthiazole with acetic anhydride and sulfuric acid to form 2-acetamido-4-methylthiazole", "b. React 2-acetamido-4-methylthiazole with sodium nitrite and hydrochloric acid to form 2-nitroso-4-methylthiazole", "c. React 2-nitroso-4-methylthiazole with morpholine to form 2-(morpholin-4-yl)-1,3-thiazole", "Step 2: Synthesis of 3-fluoro-4-methoxy-5-(2-bromo-1,3-thiazol-4-yl)phenol", "a. React 4-fluoro-3-methoxyphenol with sodium hydride to form the sodium salt", "b. React the sodium salt with iodomethane to form 3-fluoro-4-methoxyphenyl methyl ether", "c. React 3-fluoro-4-methoxyphenyl methyl ether with 2-bromo-1,3-thiazole in the presence of potassium carbonate and palladium on carbon to form 3-fluoro-4-methoxy-5-(2-bromo-1,3-thiazol-4-yl)phenol", "Step 3: Synthesis of 3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol", "a. React 2-(morpholin-4-yl)-1,3-thiazole with 3-fluoro-4-methoxy-5-(2-bromo-1,3-thiazol-4-yl)phenol in the presence of palladium on carbon to form 3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol" ] } | |
CAS RN |
1621375-48-1 |
Product Name |
3-fluoro-4-methoxy-5-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]phenol |
Molecular Formula |
C14H15FN2O3S |
Molecular Weight |
310.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
